Cas no 912563-45-2 (tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate)

tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate structure
912563-45-2 structure
Product Name:tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
CAS No:912563-45-2
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD28119002
CID:3031881
PubChem ID:20753133
Update Time:2024-10-26

tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3aR,5r,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • (3aR,5s,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • (3aR,6aS)-tert-butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • tert-butyl (3aR,6aS)-5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • (Meso-3aR,5r,6aS)-tert-butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • rel-(3aR,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrr
    • 1,1-Dimethylethyl (3aα,5β,6aα)-hexahydro-5-hydroxycyclopenta[c]pyrrole-2(1H)-carboxylate (ACI)
    • tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
    • (3aα,5β,6aα)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • ALBB-031180
    • CS-0057194
    • dimethylethyl (3aR,6aS)-5-(hydroxy)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • tert-butyl (3aR,5S,6aS)-rel-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • tert-butyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
    • SCHEMBL371917
    • W19675
    • A)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • DIDQRACXWWEPDZ-ULKQDVFKSA-N
    • AKOS025290415
    • CS-0057195
    • (3aR,5r,6aS)-tert-Butyl5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • 1,1-dimethylethyl(3aR,6aS)-5-(hydroxy)-hexahydrocyclo-penta[c]pyrrole-2(1H)-carboxylate
    • tert-Butyl (3aR,6aS)-rel-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • A,6a
    • rel-(3aR,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • (3a
    • 912563-45-2
    • (3aS,6aR)-2-Boc-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
    • 1,1-dimethylethyl (3aR,6aS)-5-(hydroxy)-hexahydrocyclopenta [c] pyrrole-2(1H)-carboxylate
    • 1,1-dimethylethyl (3aR,6aS)-5-(hydroxy)-hexahydrocyclopenta[c] pyrrole-2(1H)-carboxylate
    • SCHEMBL903881
    • tert-butyl (3aR,5R,6aS)-rel-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • MFCD28902461
    • tert-butyl (3aR,5r,6aS)-5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • CS-0056071
    • 194151-77-4
    • SCHEMBL904134
    • 1,1-dimethylethyl (3aR,6 as)-5-(hydroxy)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • 875926-93-5
    • tert-butyl (3aR,6aS)-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • EN300-7537130
    • tert-butyl (3aR,5R,6aS)-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • A,5
    • AS-74106
    • AKOS025290416
    • t-Butyl (3aR,5R,6aS)-rel-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • TERT-BUTYL (3AR,5S,6AS)-REL-5-HYDROXYHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
    • t-Butyl (3aR,6aS)-5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • AS-73483
    • tert-butyl (3aR,5S,6aS)-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
    • 1,1-dimethylethyl(3aR,6aS)-5-(hydroxy)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • W14369
    • 1,1-dimethylethyl (3aR,6aS)-5-(hydroxy)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
    • MFCD28119002
    • TERT-BUTYL (3AR,5S,6AS)-5-HYDROXY-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
    • MDL： MFCD28119002
    • Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-10(14)5-9(8)7-13/h8-10,14H,4-7H2,1-3H3/t8-,9+,10?
    • InChI Key： DIDQRACXWWEPDZ-ULKQDVFKSA-N
    • SMILES： OC1C[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]2C1

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.8

tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Pricemore >>

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tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Production Method

Production Method 1

92136-39-5 92136-39-5
912563-45-2 912563-45-2
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  overnight, 0 °C → rt
2.1 Solvents: 1,2-Dimethoxyethane ,  Water ;  4 h, reflux
3.1 Reagents: Sodium borohydride Solvents: Methanol ;  1 h, 0 °C
Reference
Evaluation of a 3-amino-8-azabicyclo[3.2.1]octane replacement in the CCR5 antagonist maraviroc
Lemoine, Remy C.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1674-1676

tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Raw materials

tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Preparation Products

tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Related Literature

912563-45-2 (tert-butyl rel-(3aS,5r,6aR)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate) Related Products

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